![molecular formula C17H18N2O2 B5639585 1-benzoyl-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one](/img/structure/B5639585.png)
1-benzoyl-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves specific reactions, including the use of potassium trimethylsilanolate for cleaving 1,3-oxazolidin-2- and 5-ones, maintaining the stability of the N-benzoyl group during the process (Coe, Perciaccante, & Procopiou, 2003). Another approach includes the reaction of various precursor molecules to synthesize compounds with similar structural frameworks, showcasing the versatility of synthetic methods for such complex molecules (Hwang, Tu, Wang, & Lee, 2006).
Molecular Structure Analysis
Computational and experimental studies provide insights into the tautomerism of 1,5,6,7-tetrahydro-4H-indazol-4-ones, including derivatives that closely relate to the compound of interest. These studies help in establishing the most stable tautomeric form, which is crucial for understanding the chemical behavior and reactivity of the compound (Medina, López, & Claramunt, 2005).
Chemical Reactions and Properties
Chemical reactions involving the compound or its derivatives can lead to various structural rearrangements and the formation of new products, indicating its reactive nature under certain conditions. For instance, the intramolecular acylation and subsequent rearrangements of related compounds have been studied, revealing potential pathways for the synthesis of new derivatives (Comer, Call, Matier, Combs, & Dykstra, 1973).
Physical Properties Analysis
The physical properties of such compounds are closely tied to their molecular structure. Studies on similar molecules have highlighted the importance of crystallographic analysis in determining the solid-state conformation and the influence of molecular geometry on the physical properties (Inkaya, Dinçer, Korkusuz, & Yıldırım, 2012).
properties
IUPAC Name |
1-benzoyl-3,6,6-trimethyl-5,7-dihydroindazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2/c1-11-15-13(9-17(2,3)10-14(15)20)19(18-11)16(21)12-7-5-4-6-8-12/h4-8H,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEUZPNLOWRYWGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C(=O)CC(C2)(C)C)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.